Diethyl 1-[(trimethylsilyl)oxy]naphthalen-2-yl phosphate

• CAS No.: 88788-30-1
• Molecular Formula: C17H25O5PSi
• Molecular Weight: 368.4 g/mol
• IUPAC Name: diethyl (1-trimethylsilyloxynaphthalen-2-yl) phosphate
• InChI: InChI=1S/C17H25O5PSi/c1-6-19-23(18,20-7-2)21-16-13-12-14-10-8-9-11-15(14)17(16)22-24(3,4)5/h8-13H,6-7H2,1-5H3
• InChI Key: YPTDNSMGNZATJP-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(OCC)OC1=C(C2=CC=CC=C2C=C1)O[Si](C)(C)C

Description

Diethyl 1-[(trimethylsilyl)oxy]naphthalen-2-yl phosphate is a chemical compound known for its unique structure and properties. It is also referred to as phosphoric acid, diethyl 1-[(trimethylsilyl)oxy]-2-naphthalenyl ester . This compound is part of the organophosphorus family, which is widely studied for its diverse applications in various fields, including chemistry, biology, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions often include the use of solvents such as dichloromethane and catalysts like triethylamine to facilitate the reaction .

Industrial Production Methods

Industrial production methods for this compound are not extensively documented. the general approach involves scaling up the laboratory synthesis process, ensuring that the reaction conditions are optimized for higher yields and purity. This may include the use of continuous flow reactors and advanced purification techniques to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions

Diethyl 1-[(trimethylsilyl)oxy]naphthalen-2-yl phosphate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding phosphates.

Reduction: Reduction reactions can lead to the formation of phosphonates.

Substitution: It can participate in substitution reactions where the trimethylsilyl group is replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The conditions often involve controlled temperatures and the use of inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions include various phosphates, phosphonates, and substituted naphthalenes, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

Diethyl 1-[(trimethylsilyl)oxy]naphthalen-2-yl phosphate has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of phosphorus-containing compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its use in drug development, especially in designing novel therapeutic agents.

Industry: It finds applications in the production of specialty chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of diethyl 1-[(trimethylsilyl)oxy]naphthalen-2-yl phosphate involves its interaction with molecular targets such as enzymes and receptors. The compound can inhibit or activate specific pathways, leading to various biological effects. For instance, its antimicrobial activity may result from disrupting cell membrane integrity or interfering with essential metabolic processes .

Comparison with Similar Compounds

Similar Compounds

Diethyl naphthalen-2-yl phosphate: Lacks the trimethylsilyl group, resulting in different reactivity and applications.

Trimethylsilyl naphthalen-2-yl phosphate: Similar structure but different ester groups, leading to variations in chemical behavior.

Naphthalen-2-yl phosphoric acid: A simpler structure without the diethyl and trimethylsilyl groups, used in different contexts.

Uniqueness

Diethyl 1-[(trimethylsilyl)oxy]naphthalen-2-yl phosphate is unique due to its combination of diethyl and trimethylsilyl groups, which confer specific chemical properties and reactivity. This makes it particularly valuable in specialized applications where these properties are advantageous .